Cas no 103203-54-9 (4-(2-methoxyphenoxy)benzoic Acid)

• Product Name: 4-(2-methoxyphenoxy)benzoic Acid
• CAS No: 103203-54-9
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD01570262
• CID: 1135826
• Update Time: 2025-06-07

4-(2-methoxyphenoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-phenoxy)-benzoic acid
• Oprea1_236503
• 4-(2-Methoxy-phenoxy)-benzoesaeure
• AC1LDH7H
• SureCN1452415
• 4PBD-S01-0
• CTK7B1623
• p-(O-Methoxyphenoxy)benzoic acid
• 2-(4-Carboxyphenoxy)anisole
• 4-(2-METHOXYPHENOXY)BENZOIC ACID
• 4-(2-methoxyphenoxy)benzoic Acid

• MDL： MFCD01570262
• Inchi： 1S/C14H12O4/c1-17-12-4-2-3-5-13(12)18-11-8-6-10(7-9-11)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： UYBHUZLSTOFTOG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 244.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 55.76000
• LogP: 3.18570

4-(2-methoxyphenoxy)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317;H410
• Warning Statement： P273;P280;P501
• Hazard Category Code： 22-43-50
• Safety Instruction： 36/37-61
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2-methoxyphenoxy)benzoic Acid

Recent Advances in the Study of 4-(2-Methoxyphenoxy)benzoic Acid (CAS: 103203-54-9) in Chemical Biology and Pharmaceutical Research

4-(2-Methoxyphenoxy)benzoic Acid (CAS: 103203-54-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical development and chemical biology. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. This research briefing provides an overview of the latest findings related to this compound, highlighting its relevance in contemporary scientific research.

Recent studies have focused on the synthesis and optimization of 4-(2-methoxyphenoxy)benzoic Acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic hydrogenation under mild conditions, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, researchers have explored the compound's stability under various pH conditions, providing valuable data for formulation development.

In the realm of biological activity, 4-(2-methoxyphenoxy)benzoic Acid has demonstrated promising anti-inflammatory and antioxidant properties. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, its antioxidant activity was found to be comparable to that of established compounds like ascorbic acid, making it a candidate for further investigation in oxidative stress-related disorders.

Another area of interest is the compound's potential role in cancer therapy. Preliminary in vitro studies have shown that 4-(2-methoxyphenoxy)benzoic Acid induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. Researchers hypothesize that this effect may be mediated through the modulation of key signaling pathways, such as the PI3K/AKT pathway. However, further in vivo studies are required to validate these findings and elucidate the underlying mechanisms.

Beyond its therapeutic potential, 4-(2-methoxyphenoxy)benzoic Acid has also been investigated for its utility as a chemical probe in biological studies. Its ability to selectively bind to specific protein targets has made it a valuable tool for studying protein-ligand interactions and signal transduction pathways. For instance, a 2024 study in ACS Chemical Biology utilized this compound to explore the allosteric regulation of a kinase involved in metabolic disorders, providing insights that could inform the design of novel inhibitors.

In conclusion, 4-(2-methoxyphenoxy)benzoic Acid (CAS: 103203-54-9) represents a versatile compound with significant potential in both pharmaceutical development and chemical biology. Recent advancements in its synthesis, coupled with its demonstrated biological activities, underscore its importance as a subject of ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacokinetic properties, and exploring its mechanisms of action in greater detail. This compound holds promise for addressing unmet medical needs and advancing our understanding of complex biological systems.